2-Oxo-tetrahydro-furan-3-sulfonyl chloride
Overview
Description
2-Oxo-tetrahydro-furan-3-sulfonyl chloride is a type of sulfonyl chloride that is widely used in various fields of research and industry due to its unique physical properties. It has a CAS Number of 1207346-29-9 and a molecular weight of 170.62 . The IUPAC name for this compound is tetrahydro-3-furansulfonyl chloride .
Molecular Structure Analysis
The molecular formula of 2-Oxo-tetrahydro-furan-3-sulfonyl chloride is C4H7ClO3S . The InChI code for this compound is 1S/C4H7ClO3S/c5-9(6,7)4-1-2-8-3-4/h4H,1-3H2 .Chemical Reactions Analysis
While specific chemical reactions involving 2-Oxo-tetrahydro-furan-3-sulfonyl chloride are not available, sulfonyl chlorides are typically reactive towards nucleophiles due to the good leaving group ability of the chloride ion. They can undergo substitution reactions with amines to form sulfonamides, or with alcohols to form sulfonate esters .Physical And Chemical Properties Analysis
2-Oxo-tetrahydro-furan-3-sulfonyl chloride is a liquid at room temperature .Scientific Research Applications
Sulfonamides and Their Applications
Sulfonamides have a broad range of applications due to their significant biological properties, including antibacterial, antifungal, antiparasitic, antioxidant, and antitumor activities. The synthesis of sulfonamides is relatively simple, providing a diversity of derivatives from a wide variety of amines and sulfonyl chlorides. These compounds have been used in clinical settings for many years, and their development has grown steadily, emphasizing their importance in medicinal chemistry for the planning and development of bioactive substances. The sulfonamide group, a non-classical bioisostere of carboxyl groups, phenolic hydroxyl groups, and amide groups, plays a crucial role in molecules with distinct antibacterial activities, demonstrating a clear structure-activity relationship of sulfonamides (Azevedo-Barbosa et al., 2020).
Sulfonyl Chlorides as Reagents
Sulfonyl chlorides, particularly trifluoromethanesulfonyl chloride (CF3SO2Cl), are utilized in the formation of C–CF3, C–SCF3, C–SOCF3, and C–Cl bonds. These reagents offer versatile applications in organic synthesis, including electrophilic chlorination and enantioselective chlorination, highlighting their importance in the synthesis of various organic compounds (Chachignon et al., 2017).
Pharmaceutical and Medicinal Significance
Sulfur (SVI)-containing motifs, particularly those based on sulfonyl or sulfonamides, have shown a variety of pharmacological properties. Over 150 FDA-approved sulfur-based drugs are available, used to treat various diseases due to their antimicrobial, anti-inflammatory, antiviral, anticonvulsant, antitubercular, antidiabetic, antimalarial, anticancer, and other medicinal properties. The development of new, less toxic, and highly active sulfonamides is a significant area of research in medicinal chemistry (Zhao et al., 2018).
Safety and Hazards
This compound is associated with several hazard statements including H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
2-oxooxolane-3-sulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5ClO4S/c5-10(7,8)3-1-2-9-4(3)6/h3H,1-2H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OCATZSWNQATOFC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(=O)C1S(=O)(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5ClO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Oxo-tetrahydro-furan-3-sulfonyl chloride | |
CAS RN |
40336-84-3 |
Source
|
| Record name | 2-oxooxolane-3-sulfonyl chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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